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Compound of Interest

Compound Name: Methyl Propyl Carbonate

Cat. No.: B034399 Get Quote

Essential Safety and Handling of Methyl Propyl
Carbonate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides immediate and essential information for the safe handling and

disposal of Methyl Propyl Carbonate (MPC), a flammable liquid and potential irritant.

Adherence to these protocols is critical to minimize risks and ensure a safe working

environment.

Chemical Identifier:

Name: Methyl Propyl Carbonate

CAS Number: 56525-42-9

Molecular Formula: C₅H₁₀O₃

Summary of Hazards: Methyl Propyl Carbonate is a highly flammable liquid and vapor that

can cause skin, eye, and respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protective equipment is the first line of defense against

exposure. The following table summarizes the required PPE for handling Methyl Propyl
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Carbonate.

Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.

Hand Protection

Chemically resistant gloves

(e.g., nitrile rubber). The exact

material and thickness should

be confirmed with the glove

manufacturer for compatibility.

To prevent skin contact, which

can cause irritation.

Body Protection

A lab coat or chemical-

resistant apron. For larger

quantities or in case of a

significant spill risk, a

chemical-resistant suit may be

necessary.

To protect the skin from

accidental contact.

Respiratory Protection

In well-ventilated areas,

respiratory protection may not

be required. If vapors or

aerosols are likely to be

generated, or if working in a

poorly ventilated space, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is

recommended.

To prevent inhalation, which

may cause respiratory tract

irritation.

Operational Plan: Step-by-Step Handling Protocol
Following a standardized procedure for handling Methyl Propyl Carbonate is crucial for safety.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.
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Ensure that an eyewash station and a safety shower are readily accessible.

Remove all potential ignition sources from the handling area, as Methyl Propyl Carbonate
is highly flammable.

Ground all equipment to prevent static discharge.

2. Handling the Chemical:

Wear the appropriate personal protective equipment as outlined in the table above.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale vapors or mists.

Use the smallest quantity of the chemical necessary for the experiment.

Keep the container tightly closed when not in use.

3. Storage:

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, and open flames.

Store separately from oxidizing agents and other incompatible materials.

Disposal Plan
Proper disposal of Methyl Propyl Carbonate and its containers is essential to prevent

environmental contamination and ensure compliance with regulations.

1. Waste Chemical Disposal:

Methyl Propyl Carbonate waste is considered hazardous.

Collect waste in a designated, properly labeled, and sealed container.
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Dispose of the chemical waste through a licensed hazardous waste disposal company. Do

not dispose of it down the drain.

2. Contaminated Materials Disposal:

Any materials, such as gloves, paper towels, or labware that have come into contact with

Methyl Propyl Carbonate, should be treated as hazardous waste.

Place contaminated materials in a sealed and labeled container for disposal by a certified

waste management service.

3. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent.

The rinsate should be collected and disposed of as hazardous waste.

Once cleaned, the container can be disposed of according to institutional guidelines, which

may include recycling or disposal as regular waste. Always check local regulations.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

1. Spills:

Evacuate the area immediately.

If the spill is small, and you are trained to do so, contain the spill with an inert absorbent

material (e.g., sand, vermiculite).

Ventilate the area and ensure all ignition sources are removed.

Collect the absorbed material into a sealed container for hazardous waste disposal.

For large spills, contact your institution's emergency response team.

2. Fire:
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Use a dry chemical, carbon dioxide (CO₂), or alcohol-resistant foam extinguisher. Do not use

a direct water stream, as it may spread the fire.

If the fire is large or cannot be controlled, evacuate the area and call the fire department.

3. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.

Standard Operating Procedure for Handling Methyl
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Preparation

Handling

Cleanup and Disposal

Emergency Response

Verify fume hood is operational

Check for accessible eyewash and safety shower

Remove all ignition sources

Don appropriate PPE

Dispense required amount of Methyl Propyl Carbonate

Proceed to handling

Keep container sealed when not in use

Wipe down work area

Experiment complete

Dispose of contaminated materials as hazardous waste

Dispose of chemical waste in a labeled container

Spill: Evacuate, contain if trained, and call for help Fire: Use appropriate extinguisher, evacuate, and call fire department Exposure: Administer first aid and seek medical attention

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methyl Propyl Carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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